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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B128168

For Researchers, Scientists, and Drug Development Professionals

(DHQD)2PHAL (Hydroquinidine 1,4-phthalazinediyl diether) is a chiral ligand essential for
asymmetric synthesis, most notably as a component of AD-mix-[3 for the Sharpless asymmetric
dihydroxylation reaction.[1][2][3] Proper preparation of its stock solutions is critical for achieving
high enantioselectivity and reproducible results in these synthetic transformations.[4][5]

Physicochemical Properties and Solubility

(DHQD)2PHAL is a white to off-white solid.[6][7] Understanding its solubility is the first step in
preparing a homogenous and stable stock solution.

Solubility Data: (DHQD)2PHAL exhibits limited solubility in many common organic solvents.
Dimethyl sulfoxide (DMSOQ) is the most effective and commonly used solvent for preparing
stock solutions.[6][8] To aid dissolution in DMSO, methods such as warming, heating to 60°C,
and ultrasonication can be employed.[6] It is crucial to use freshly opened or anhydrous

DMSO, as its hygroscopic nature can negatively impact the solubility of the compound.[6] Other
potential solvents include ethanol, dimethylformamide (DMF), and water, though their efficacy
may be lower.[8]

Quantitative Data for Stock Solution Preparation

Below is a summary of the key quantitative data required for preparing stock solutions of
(DHQD)2PHAL.
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Parameter Value Reference
Molecular Weight 778.98 g/mol [61[719]
Appearance White to off-white solid/powder  [6][7]

Purity = 99% (by HPLC) [7]

Typical Stock Concentrations 1mr'\:M > MM, 10 mM, or 20 [6][8]

Stock Solution Concentration Examples:

Desired Mass of Mass of Mass of
esire

. (DHQD)2PHAL for1 (DHQD)2PHAL for5 (DHQD)2PHAL for
Concentration

mL mL 10 mL

1mM 0.779 mg 3.895 mg 7.79 mg
5 mM 3.895 mg 19.475 mg 38.95 mg
10 mM 7.79 mg 38.95 mg 77.9 mg

Calculations are based on the molecular weight of 778.98 g/mol .

Experimental Protocol: Preparation of a 10 mM
(DHQD)2PHAL Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution, a commonly used

concentration in synthetic protocols.
Materials and Equipment:

o (DHQD)2PHAL powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance
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e Spatula

e Vial with a screw cap (e.g., 2 mL or 5 mL)

o Pipettors and appropriate tips

o \ortex mixer

e Ultrasonic bath

o Water bath or heating block (optional, for warming)

» Nitrogen gas line

Procedure:

Preparation: Ensure the work area is clean and dry. Allow the (DHQD)2PHAL container to
reach room temperature before opening to prevent moisture condensation.

e Weighing: Accurately weigh 7.79 mg of (DHQD)2PHAL powder and transfer it to a clean, dry
vial.

e Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial containing the (DHQD)2PHAL.

¢ Dissolution:

o Cap the vial securely and vortex the mixture for 1-2 minutes.

o If the solid has not fully dissolved, place the vial in an ultrasonic bath for 10-15 minutes.

o If necessary, gently warm the solution to 60°C in a water bath or on a heating block with
intermittent vortexing until the solid is completely dissolved.[6]

 Inert Atmosphere: Once the solution is clear and homogenous, flush the headspace of the
vial with dry nitrogen gas to displace air and minimize oxidative degradation.

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can lead to product inactivation, aliquot the
stock solution into smaller, single-use volumes in separate microcentrifuge tubes or vials.

[6]i8]

o Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-
term use (up to 1 month).[6][8]

o All solutions should be protected from light during storage.[6][8]

Diagrams and Workflows

Logical Relationship for Solvent Selection:

SSSE 4 DMSO (Recommended)

Proceed with DMSO

Click to download full resolution via product page

Caption: Solvent selection workflow for (DHQD)2PHAL.

Experimental Workflow for Stock Solution Preparation:
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Preparation

1. Weigh (DHQD)2PHAL

2. Add Anhydrous DMSO

Dissolytion

3. Vortex Mixture

If not fully dissolved

4. Ultrasonicate (if needed)

If still not dissolved If fully dissolved

5. Warm to 60°C (if needed)

6. Flush with Nitrogen

7. Aliquot into single-use vials

8. Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Caption: Workflow for preparing (DHQD)2PHAL stock solution.
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Stability and Storage of Stock Solutions

Proper storage is paramount to maintaining the efficacy of the (DHQD)2PHAL stock solution.

o Temperature: For long-term storage (up to 6 months), -80°C is recommended.[6][8] For
short-term storage (up to 1 month), -20°C is acceptable.[6][8]

o Light: The compound and its solutions are light-sensitive and should be stored in amber vials
or otherwise protected from light.[6][8]

o Atmosphere: Solutions should be stored under an inert atmosphere, such as nitrogen, to
prevent oxidation.[6][8]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can degrade the compound.
Aliquoting the stock solution into single-use volumes is the best practice.[6][8]

By following these guidelines, researchers, scientists, and drug development professionals can
ensure the preparation of high-quality, stable stock solutions of (DHQD)2PHAL, leading to more
reliable and reproducible results in asymmetric synthesis applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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